Cas no 476277-37-9 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide
• CAS No: 476277-37-9
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 5940724
• PubChem ID: 4082747
• Update Time: 2025-05-21

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2,6-difluorobenzamide
• Benzamide, N-(4,6-dimethyl-2-benzothiazolyl)-2,6-difluoro-
• AKOS017073464
• F0301-0036
• 476277-37-9
• CCG-298250

• Inchi： 1S/C16H12F2N2OS/c1-8-6-9(2)14-12(7-8)22-16(19-14)20-15(21)13-10(17)4-3-5-11(13)18/h3-7H,1-2H3,(H,19,20,21)
• InChI Key： GCJXKFVKUDBPGP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(C)C=C2S1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 318.06384051g/mol
• Monoisotopic Mass: 318.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• pka: 7.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide

Comprehensive Overview of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide (CAS No. 476277-37-9)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide (CAS No. 476277-37-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzothiazole derivative is characterized by the presence of a difluorobenzamide moiety, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's CAS number 476277-37-9 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance.

The growing interest in N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide aligns with broader trends in precision medicine and sustainable agriculture. For instance, its potential as a bioactive scaffold has been highlighted in recent studies targeting resistant pathogens, a topic of high relevance amid global antibiotic resistance concerns. Additionally, the compound's fluorinated aromatic ring contributes to its metabolic stability, making it a candidate for optimizing pharmacokinetic profiles in drug design. These attributes have led to frequent searches for terms like "benzothiazole derivatives in drug discovery" and "fluorinated benzamide applications" across scientific platforms.

From a synthetic chemistry perspective, the preparation of CAS 476277-37-9 involves multi-step organic reactions, often starting from commercially available 4,6-dimethyl-2-aminobenzothiazole. Advanced techniques such as palladium-catalyzed cross-coupling or nucleophilic aromatic substitution are employed to introduce the 2,6-difluorobenzoyl group. Such methodologies are frequently discussed in forums focusing on "heterocyclic compound synthesis" and "fluorine chemistry innovations," reflecting the compound's technical appeal. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a critical factor for its use in high-value applications.

Beyond pharmaceuticals, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide has shown promise in material science, particularly in the development of fluorescent probes and organic semiconductors. The benzothiazole core exhibits notable electron-withdrawing properties, which can be tuned for optoelectronic devices. This dual utility—spanning life sciences and advanced materials—has spurred queries like "benzothiazole-based functional materials" and "CAS 476277-37-9 suppliers," indicating cross-disciplinary demand. Manufacturers often provide this compound in milligram to kilogram scales, catering to both research and industrial needs.

Regulatory and safety profiles of 476277-37-9 are meticulously documented, with emphasis on proper handling under standard laboratory conditions. While not classified as hazardous, its structural complexity necessitates precautions during synthesis and storage. Environmental impact assessments are also underway, as sustainability becomes a key driver in chemical innovation. These aspects resonate with search trends such as "green chemistry for benzothiazoles" and "safe handling of fluorinated compounds," underscoring the industry's shift toward eco-conscious practices.

In summary, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide (CAS No. 476277-37-9) represents a versatile chemical entity with multifaceted applications. Its integration into cutting-edge research—from targeted therapies to smart materials—positions it as a compound of enduring scientific and commercial value. As exploration continues, related keywords like "benzothiazole-amide hybrid molecules" and "CAS 476277-37-9 price" will likely remain prominent in academic and industrial discourse.